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Compound of Interest

Compound Name: Benzenethiol

Cat. No.: B1682325 Get Quote

This support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and mitigation of risks associated with

benzenethiol in an experimental setting. The following information is compiled to ensure

laboratory safety and proper emergency response.

Frequently Asked Questions (FAQs)
Q1: What is benzenethiol and what are its primary hazards?

Benzenethiol, also known as thiophenol or phenyl mercaptan, is a colorless to water-white

liquid with a potent, offensive garlic-like odor.[1] It is classified as a flammable liquid and is fatal

if swallowed, inhaled, or in contact with skin.[2][3] The substance can be absorbed through the

skin and is corrosive, causing serious eye and skin damage.[4][5][6] It is also suspected of

damaging fertility or the unborn child and can cause damage to organs through prolonged or

repeated exposure.[3][7]

Q2: What are the primary routes of exposure to benzenethiol?

The primary routes of exposure are inhalation, skin absorption, ingestion, and eye contact.[1]

Due to its volatility, a harmful concentration of its vapor can be reached quickly at room

temperature.[5]

Q3: What are the symptoms of acute benzenethiol exposure?
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Acute exposure can lead to a range of symptoms affecting various systems:

Inhalation: Irritation of the nose, throat, and lungs, causing coughing, wheezing, shortness of

breath, headache, dizziness, nausea, and central nervous system depression.[1][4][5] Higher

levels can lead to paralysis and death.[4]

Skin Contact: It can cause skin irritation, redness, pain, and severe burns.[4][5] The

substance can be absorbed through the skin, leading to systemic toxicity.[5]

Eye Contact: Severe irritation, pain, blurred vision, and permanent eye damage can occur.[4]

[5]

Ingestion: Symptoms are similar to inhalation, including nausea and vomiting.[1][5]

Q4: What are the established occupational exposure limits for benzenethiol?

It is crucial to keep workplace exposure below established limits. The limits set by various

organizations are summarized in the table below.

Data Presentation: Quantitative Safety Data
Table 1: Occupational Exposure Limits
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Organization Limit Type Value Notes

NIOSH REL (C) 0.1 ppm (0.5 mg/m³)
Ceiling limit for a 15-

minute period.[1][4]

ACGIH TLV (TWA) 0.1 ppm

8-hour time-weighted

average.[2][4]

Includes a skin

designation, indicating

the potential for

significant contribution

to the overall

exposure by the

cutaneous route.[6]

OSHA PEL None established

Refer to other

established limits for

guidance.[1]

Table 2: Toxicological Data
Test Route Species Value

LD50 Oral Rat 46.2 mg/kg[7]

LD50 Dermal Rabbit 134 mg/kg[7]

LC50 Inhalation Rat 33 ppm (4 hours)[6][7]

Table 3: Physicochemical Properties
Property Value

Molecular Weight 110.2 g/mol [1]

Boiling Point 169 °C (336 °F)[1][7]

Flash Point 55 °C (132 °F)[1]

Vapor Pressure 1 mmHg at 18.3 °C (65 °F)[1]

Odor Threshold 0.00003 to 0.00094 ppm[4]
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Troubleshooting Guides & Experimental Protocols
This section provides step-by-step procedures for common issues and mandatory safety

protocols when working with benzenethiol.

Issue 1: A small benzenethiol spill has occurred on the lab bench (<100 mL).

Protocol: Incidental Spill Cleanup
Alert Personnel: Immediately notify others in the area.[8]

Control Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.[9] Benzenethiol is a flammable liquid.[5]

Ensure Ventilation: Work under a certified chemical fume hood.[2] If the spill is outside a

hood, ensure the area is well-ventilated and close doors to confine vapors.[9]

Don PPE: Wear appropriate Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., Butyl rubber, Viton).

Tightly fitting safety goggles and a face shield.[2]

Chemical-resistant apron or lab coat.[5]

Closed-toe shoes.

Contain the Spill: Create a dike around the spill using an inert, non-combustible absorbent

material like sand, earth, or vermiculite.[5][10] Do NOT use paper towels initially as this can

increase evaporation.[10]

Absorb the Chemical: Slowly cover the spill with the absorbent material, working from the

outside in.[8]

Collect Waste: Using non-sparking tools, carefully scoop the absorbed material into a

designated, sealable container for hazardous waste.[11][12]
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Decontaminate Area: Wipe the spill area with a cloth dampened with a mild soap and water

solution. Collect the cleaning materials as hazardous waste.

Dispose of Waste: Label the waste container clearly as "Hazardous Waste: Benzenethiol"
and dispose of it according to your institution's hazardous waste management program.[13]

Report Incident: Report the spill to your laboratory supervisor and the institutional

Environmental Health & Safety (EHS) office.

Issue 2: I suspect I have been exposed to benzenethiol.

Protocol: Emergency Response for Exposure
This protocol outlines the immediate actions to take following a personal exposure.

Move to Safety: Immediately move away from the source of exposure to fresh air.[5][11]

Alert Others: Call for help from colleagues. If alone, activate an emergency alarm.

Follow Route-Specific First Aid:

Inhalation: Move to fresh air and rest. Seek immediate medical attention.[5] If breathing is

difficult, qualified personnel should provide respiratory support.[1]

Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected skin

area gently with plenty of soap and water for at least 15 minutes.[1][11] Seek immediate

medical attention.[5]

Eye Contact: Immediately flush eyes with copious amounts of lukewarm water for at least

15 minutes, occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if

it is easy to do so.[5] Call for immediate medical attention, specifically an ophthalmologist.

[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[5][14] Seek immediate

medical attention.[1]

Provide Information: Show the Safety Data Sheet (SDS) for benzenethiol to the responding

medical personnel.[2]
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Issue 3: How do I handle and store benzenethiol safely?

Protocol: Safe Handling and Storage
Controlled Environment: Always handle benzenethiol inside a certified chemical fume hood

to minimize inhalation exposure.[2]

Personal Protective Equipment (PPE): Always wear the appropriate PPE as detailed in the

spill cleanup protocol.

Preventing Fires and Explosions: Keep away from heat, sparks, open flames, and hot

surfaces.[2] Use non-sparking tools and explosion-proof equipment.[14] Ground and bond

containers when transferring material to prevent static discharge.[2]

Storage:

Store in a tightly closed, properly labeled container.[2]

Keep in a cool, dry, and well-ventilated area.[2]

Store locked up or in an area accessible only to authorized personnel.[2]

Benzenethiol is air-sensitive and oxidizes on exposure to air.[1][14] Consider storing

under an inert atmosphere (e.g., nitrogen or argon).

Incompatibilities: Store separately from strong acids, strong bases, strong oxidizing agents

(like calcium hypochlorite), and alkali metals.[1][5]

Visualized Workflows and Logic Diagrams
Benzenethiol Safe Handling Workflow
The following diagram outlines the standard operating procedure for safely handling

benzenethiol from procurement to disposal.
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Diagram 1: A workflow for the safe handling of benzenethiol in a lab setting.

Emergency Response Logic for a Spill or Exposure
This flowchart provides a decision-making guide for responding to an emergency involving

benzenethiol.

Diagram 2: A decision tree for responding to benzenethiol-related incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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